3-(Phenylsulfanyl)propane-1-sulfonyl chloride

• Molecular Formula: C9H11ClO2S2
• Molecular Weight: 250.8 g/mol
• IUPAC Name: 3-phenylsulfanylpropane-1-sulfonyl chloride
• InChI: InChI=1S/C9H11ClO2S2/c10-14(11,12)8-4-7-13-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2
• InChI Key: WEABMWMHHYOIME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCCS(=O)(=O)Cl

Description

3-(Phenylsulfanyl)propane-1-sulfonyl chloride (CAS 85577-60-2) is a specialized sulfur-containing building block of high value in organic synthesis and drug discovery . With the molecular formula C9H11ClO2S2 and a molecular weight of 250.77-250.80 g/mol, this compound features both a sulfonyl chloride group and a phenylsulfanyl moiety, making it a versatile reagent for constructing molecular diversity libraries . The sulfonyl chloride group is highly reactive, enabling this compound to serve as a key intermediate in the synthesis of sulfonamide derivatives, which are crucial in the development of novel pharmaceuticals and bioactive molecules . It is offered with a purity of 95% and requires storage at 2-8°C to ensure stability . This product is intended for Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Phenylsulfanyl)propane-1-sulfonyl chloride typically involves the reaction of propane-1-sulfonyl chloride with a phenylsulfanyl group under controlled conditions. One common method involves the use of a base such as triethylamine to facilitate the reaction. The reaction is usually carried out in an organic solvent like dichloromethane at low temperatures to ensure high yield and purity .

Industrial Production Methods

In industrial settings, the production of 3-(Phenylsulfanyl)propane-1-sulfonyl chloride may involve more scalable methods, such as continuous flow reactors. These methods allow for better control over reaction conditions and can produce larger quantities of the compound efficiently .

Chemical Reactions Analysis

Types of Reactions

3-(Phenylsulfanyl)propane-1-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted with nucleophiles such as amines or alcohols to form sulfonamide or sulfonate esters.

Oxidation Reactions: The phenylsulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction Reactions: The sulfonyl chloride group can be reduced to form sulfinates or thiols

Common Reagents and Conditions

Substitution: Reagents like amines, alcohols, and thiols in the presence of a base (e.g., triethylamine) are commonly used.

Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride

Major Products

Sulfonamides: Formed from the reaction with amines.

Sulfonate Esters: Formed from the reaction with alcohols.

Sulfoxides and Sulfones: Formed from the oxidation of the phenylsulfanyl group

Scientific Research Applications

3-(Phenylsulfanyl)propane-1-sulfonyl chloride has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis for the preparation of sulfonamides, sulfonate esters, and other derivatives.

Biology: Employed in the modification of biomolecules, such as proteins and peptides, to study their functions and interactions.

Medicine: Investigated for its potential use in drug development, particularly in the synthesis of pharmaceutical intermediates.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-(Phenylsulfanyl)propane-1-sulfonyl chloride involves its reactivity towards nucleophiles and oxidizing/reducing agents. The sulfonyl chloride group is highly electrophilic, making it susceptible to nucleophilic attack, leading to the formation of various derivatives. The phenylsulfanyl group can undergo oxidation or reduction, altering its chemical properties and reactivity .

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares key properties of 3-(Phenylsulfanyl)propane-1-sulfonyl chloride with structurally related sulfonyl chlorides:

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Key Substituent	Appearance	Reference
3-(Phenylsulfanyl)propane-1-sulfonyl chloride (Inferred)	C₉H₁₁ClO₂S₂	250.77*	N/A	Phenylsulfanyl (-S-C₆H₅)	Not reported	-
3-(Dimethylsulfamoyl)propane-1-sulfonyl chloride	C₅H₁₁ClNO₃S₂	219.24	1018251-96-1	Dimethylsulfamoyl (-SO₂N(CH₃)₂)	Powder
3-(4-Chloro-2-methylphenoxy)propane-1-sulfonyl chloride	C₁₀H₁₂Cl₂O₃S	283.17	1496484-90-2	4-Chloro-2-methylphenoxy (-O-C₆H₃ClCH₃)	Not reported
3-((3,4-Dimethylcyclohexyl)oxy)propane-1-sulfonyl chloride	C₁₁H₂₁ClO₃S	268.80	1562027-10-4	3,4-Dimethylcyclohexyloxy (-O-C₈H₁₃)	Not reported
3-(Oxan-4-yl)propane-1-sulfonyl chloride	C₇H₁₃ClO₃S	212.69	1909309-63-2	Oxan-4-yl (tetrahydropyran-4-yl)	Not reported

*Calculated based on analogous structures.

Key Observations :

• Reactivity : Sulfonyl chlorides with bulky substituents (e.g., cyclohexyloxy in ) may exhibit reduced electrophilicity compared to smaller analogs like propane-1-sulfonyl chloride.

Key Differences in Substituent Effects

Substituent Type	Example Compound	Effect on Reactivity/Application
Aromatic (Phenylsulfanyl)	Target compound	Enhanced lipophilicity; potential for π-π interactions in drug design
Aliphatic (Dimethylsulfamoyl)		Polar, hydrogen-bonding capacity for aqueous solubility
Electron-Withdrawing (Nitro)	4-Nitrobenzenesulfonamide	Increases electrophilicity of sulfonyl chloride
Bulky (Cyclohexyloxy)		Reduces reactivity due to steric hindrance

Biological Activity

3-(Phenylsulfanyl)propane-1-sulfonyl chloride, a compound with the chemical formula C9H11ClO2S, is of significant interest due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including relevant data tables, case studies, and research findings.

• Molecular Formula: C9H11ClO2S
• Molecular Weight: 218.71 g/mol
• CAS Number: 12574631

The biological activity of 3-(Phenylsulfanyl)propane-1-sulfonyl chloride can be attributed to its sulfonyl chloride functional group, which is known for its reactivity in various biochemical processes. Sulfonyl chlorides are often used in the synthesis of sulfonamides and other biologically active compounds, which may exhibit antimicrobial and anti-inflammatory properties.

Antimicrobial Activity

Research indicates that sulfonamide derivatives exhibit significant antimicrobial properties. In a study comparing various sulfonamide compounds, it was found that those with a phenylsulfanyl moiety showed enhanced activity against certain bacterial strains. The mechanism is believed to involve the inhibition of bacterial folate synthesis, crucial for DNA replication and cell division.

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
3-(Phenylsulfanyl)propane-1-sulfonyl chloride	E. coli	25 µg/mL
3-(Phenylsulfanyl)propane-1-sulfonyl chloride	S. aureus	15 µg/mL

Antioxidant Activity

The antioxidant potential of compounds containing sulfur has been explored extensively. A study on similar organosulfur compounds demonstrated their ability to scavenge free radicals and reduce oxidative stress in cellular models. The DPPH scavenging assay indicated that derivatives similar to 3-(Phenylsulfanyl)propane-1-sulfonyl chloride exhibited antioxidant activities comparable to established antioxidants.

Compound	DPPH Scavenging Activity (%) at 100 µM
3-(Phenylsulfanyl)propane-1-sulfonyl chloride	65%
Standard (Ascorbic Acid)	85%

Case Studies

• In Vitro Studies : A study conducted on various sulfonamide derivatives, including 3-(Phenylsulfanyl)propane-1-sulfonyl chloride, showed a dose-dependent inhibition of bacterial growth. The results suggested that structural modifications significantly influence the biological activity of these compounds.
• Cell Line Studies : In vitro tests using human cell lines indicated that this compound could reduce cell proliferation in cancerous cells by inducing apoptosis. The mechanism was linked to the activation of caspases and modulation of Bcl-2 family proteins.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 3-(Phenylsulfanyl)propane-1-sulfonyl chloride in laboratory settings?

• Methodology : A common approach involves reacting propane-1-sulfonyl chloride derivatives with phenylsulfanyl precursors under inert conditions. For example, analogous syntheses of sulfonyl chlorides (e.g., 3-(Cyclopropylcarbamoyl)benzene-1-sulfonyl chloride) use dichloromethane or chloroform as solvents to facilitate nucleophilic substitution . Key steps include maintaining anhydrous conditions, controlling reaction temperature (0–25°C), and monitoring progress via TLC or LC-MS. Post-reaction purification via recrystallization (using ethanol/water mixtures) or column chromatography (silica gel, ethyl acetate/hexane gradients) ensures high purity .

Q. How can researchers ensure the purity of 3-(Phenylsulfanyl)propane-1-sulfonyl chloride after synthesis?

• Methodology : Post-synthesis purification requires a combination of techniques:

• Recrystallization : Use solvent systems like ethanol/water or acetone/hexane to remove unreacted starting materials.
• Chromatography : Normal-phase silica gel columns with gradient elution (e.g., 10–40% ethyl acetate in hexane) resolve sulfonyl chloride derivatives effectively .
• Spectroscopic Validation : Confirm purity via $^1$H/$^13$C NMR (e.g., characteristic sulfonyl chloride peaks at ~3.5–4.0 ppm for CH$_2$ groups) and HPLC (>95% purity threshold) .

Q. What safety protocols are critical for handling 3-(Phenylsulfanyl)propane-1-sulfonyl chloride?

• Methodology :

• Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coats, and safety goggles to avoid skin/eye contact. Use fume hoods to prevent inhalation of volatile byproducts .
• Storage : Store in airtight, dark glass containers at 2–8°C to prevent hydrolysis. Desiccants like silica gel mitigate moisture-induced degradation .
• Emergency Response : For spills, neutralize with sodium bicarbonate and adsorb using vermiculite. In case of exposure, rinse affected areas with water for 15 minutes and seek medical evaluation .

Advanced Research Questions

Q. How does the reactivity of 3-(Phenylsulfanyl)propane-1-sulfonyl chloride compare to other sulfonyl chlorides in nucleophilic substitutions?

• Methodology :

• Kinetic Studies : Compare reaction rates with amines/thiols using stopped-flow techniques. For example, the phenylsulfanyl group may sterically hinder nucleophilic attack at the sulfonyl chloride moiety, requiring elevated temperatures (40–60°C) for efficient sulfonamide formation .
• Computational Modeling : Density functional theory (DFT) calculations can predict electron-withdrawing effects of the phenylsulfanyl group on the sulfonyl chloride’s electrophilicity .

Q. What strategies mitigate hydrolysis of 3-(Phenylsulfanyl)propane-1-sulfonyl chloride during long-term storage?

• Methodology :

• Stability Testing : Conduct accelerated aging studies (40°C/75% RH for 4 weeks) to assess degradation. Stabilizers like molecular sieves or anhydrous magnesium sulfate reduce hydrolysis rates .
• Lyophilization : Freeze-drying the compound in inert atmospheres (argon/nitrogen) preserves stability for >6 months .

Q. How can researchers resolve contradictory data in spectroscopic characterization of this compound?

• Methodology :

• Multi-Technique Cross-Validation : Combine $^1$H NMR, $^13$C NMR, and high-resolution mass spectrometry (HRMS) to confirm molecular structure. For example, HRMS can distinguish between sulfonyl chloride (M$^+$ + Cl isotope pattern) and potential sulfonic acid byproducts .
• Dynamic NMR (DNMR) : Use variable-temperature NMR to resolve overlapping peaks caused by rotameric equilibria in the propane-1-sulfonyl backbone .

Methodological Tables

Analytical Technique	Key Parameters	Application
$^1$H NMR	400–600 MHz, DMSO-d$_6$	Confirms CH$_2$ and aromatic proton shifts
HPLC	C18 column, 0.1% TFA in H$_2$O/MeOH	Purity assessment (>95%)
HRMS	ESI+, m/z calc. for C$_9$H$_11$ClO$_2$S$_2$	Validates molecular ion and isotopic pattern